Cas no 1391014-35-9 (1-(prop-2-en-1-yl)cyclopentan-1-amine)

• Product Name: 1-(prop-2-en-1-yl)cyclopentan-1-amine
• CAS No: 1391014-35-9
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD22533849
• CID: 4596388
• PubChem ID: 21918899
• Update Time: 2025-06-14

1-(prop-2-en-1-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-(2-propen-1-yl)-
• 1-(prop-2-en-1-yl)cyclopentan-1-amine

• MDL： MFCD22533849
• Inchi： 1S/C8H15N/c1-2-5-8(9)6-3-4-7-8/h2H,1,3-7,9H2
• InChI Key： UAWDNHMOJKPGTJ-UHFFFAOYSA-N
• SMILES： C1(CC=C)(N)CCCC1

Additional information on 1-(prop-2-en-1-yl)cyclopentan-1-amine

Comprehensive Overview of 1-(prop-2-en-1-yl)cyclopentan-1-amine (CAS No. 1391014-35-9)

1-(prop-2-en-1-yl)cyclopentan-1-amine, with the CAS number 1391014-35-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative, featuring a cyclopentyl core and an allyl substituent, is a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for designing bioactive molecules, particularly in drug discovery and material science applications. Researchers are increasingly exploring its potential due to its balanced lipophilicity and reactivity, which align with modern green chemistry principles.

The compound’s IUPAC name reflects its molecular architecture: a cyclopentane ring bonded to an amine group at position 1, further functionalized with a prop-2-en-1-yl (allyl) chain. This configuration enables diverse chemical modifications, such as nucleophilic additions or polymerizations, making it relevant for high-value fine chemicals. Recent trends in AI-driven drug discovery have highlighted similar amines as key fragments for targeted molecular design, addressing demands for sustainable synthesis routes and bioactive scaffolds.

In the context of industrial applications, 1391014-35-9 is often discussed alongside structure-activity relationship (SAR) studies. Its allyl group offers opportunities for click chemistry or cross-coupling reactions, which are pivotal in developing next-generation catalysts. A surge in patent filings related to cyclopentylamine derivatives underscores its commercial potential, especially in crop protection and pharmaceutical intermediates. Users frequently search for "synthesis of 1-(prop-2-en-1-yl)cyclopentan-1-amine" or "CAS 1391014-35-9 suppliers," reflecting market interest.

From an analytical chemistry perspective, this compound’s characterization involves advanced techniques like NMR spectroscopy and mass spectrometry. Its boiling point, solubility, and stability under various conditions are critical for process optimization. Notably, its compatibility with microwave-assisted synthesis aligns with industry shifts toward energy-efficient methodologies. Environmental concerns have also driven queries about "biodegradability of cyclopentylamine derivatives," emphasizing the need for eco-friendly alternatives.

Future prospects for 1-(prop-2-en-1-yl)cyclopentan-1-amine include its role in peptide mimetics and polymeric materials. As computational chemistry tools evolve, virtual screening of such compounds accelerates lead optimization in drug development. The compound’s molecular weight (139.23 g/mol) and logP values further position it as a candidate for blood-brain barrier permeability studies, a hot topic in neurological drug research.

In summary, CAS 1391014-35-9 exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its adaptability to catalytic systems and relevance in life sciences ensure sustained academic and industrial engagement. For those exploring "cyclopentylamine analogs" or "allylamine applications," this compound offers a compelling case study in molecular diversity and functional group compatibility.